Sirt2-IN-2

• Molecular Formula: C24H27N7O3S2
• Molecular Weight: 525.7 g/mol
• InChI: InChI=1S/C24H27N7O3S2/c1-16-9-17(2)27-24(26-16)35-15-22(32)28-23-25-12-21(36-23)11-18-5-4-6-20(10-18)34-14-19-13-31(30-29-19)7-8-33-3/h4-6,9-10,12-13H,7-8,11,14-15H2,1-3H3,(H,25,28,32)
• InChIKey: MAUGCLAAQLDMTD-UHFFFAOYSA-N

Sirt2-IN-2 (Compound 10, MZ-242, CAS: 1862238-01-4) is a small-molecule inhibitor of the NAD+-dependent protein deacetylase Sirtuin 2 (SIRT2), belonging to the sirtuin rearranging ligand (SirReal) chemotype. It is a research-use-only tool compound developed for probing SIRT2 biology, with characterized biochemical inhibition of recombinant SIRT2 enzyme.

Sirt2-IN-2: A High-Potency SirReal-Derived SIRT2 Inhibitor for Selective Deacetylase Modulation

Sirt2-IN-2 (Compound 10, MZ-242, CAS: 1862238-01-4) is a small-molecule inhibitor of the NAD+-dependent protein deacetylase Sirtuin 2 (SIRT2), belonging to the sirtuin rearranging ligand (SirReal) chemotype [1]. It is a research-use-only tool compound developed for probing SIRT2 biology, with characterized biochemical inhibition of recombinant SIRT2 enzyme [1]. The compound is supplied as a crystalline solid, typically dissolved in DMSO for in vitro applications, with recommended storage at -20°C as powder .

Compound Type

SirReal-derived SIRT2 inhibitor probe (RUO)

Biochemical Workflow

Recombinant SIRT2 deacetylase inhibition, DMSO-soluble format

Mechanistic Context

Ligand-induced active-site rearrangement, selective deacetylase modulation

• [1] Schiedel M, et al. Structure-Based Development of an Affinity Probe for Sirtuin 2. Angew Chem Int Ed Engl. 2016 Feb 5;55(6):2252-6. View Source

Why Sirt2-IN-2 Cannot Be Replaced by Generic SIRT2 Inhibitors: A Comparative Potency and Selectivity Imperative

Generic substitution among SIRT2 inhibitors is not feasible due to the dramatic potency differences and the unique mode of target engagement inherent to the SirReal scaffold. In vitro biochemical assays reveal that the Sirt2-IN-2 IC50 value of 0.118 μM is over an order of magnitude lower (i.e., more potent) than widely used probes such as AGK2 (IC50 3.5 μM) and AK-7 (IC50 15.5 μM) [1][2][3]. Furthermore, the SirReal chemotype achieves SIRT2 inhibition via a ligand-induced rearrangement of the active site, which confers >1000-fold selectivity over SIRT1 and SIRT3—a level of specificity not matched by first-generation inhibitors [4]. These quantitative and mechanistic distinctions have direct implications for experimental design, as they dictate the effective concentration range for cellular target engagement and the risk of off-target deacetylase modulation .

Biochemical Potency Mismatch

Reported IC50 values differ substantially between SirReal probes and first-generation inhibitors (AGK2, AK-7). The effective concentration range for cellular target engagement may not transfer.

Isoform Selectivity Divergence

The SirReal chemotype achieves >1000-fold selectivity for SIRT2 over SIRT1/SIRT3 through a unique binding mode. Non-SirReal inhibitors exhibit a markedly narrower selectivity window, raising off-target deacetylase modulation risk.

Mechanistic Mode of Action

SirReal ligands induce an inactive, open enzyme conformation not replicated by generic SIRT2 inhibitors. Substituting with a structurally unrelated probe may alter pathway-response interpretation.

• [1] Schiedel M, et al. Structure-Based Development of an Affinity Probe for Sirtuin 2. Angew Chem Int Ed Engl. 2016 Feb 5;55(6):2252-6. View Source
• [2] Wikipedia. AGK2 (SIRT2 inhibitor). Accessed 2026. View Source
• [3] Chen X, et al. The Sirtuin-2 Inhibitor AK7 Is Neuroprotective in Models of Parkinson's Disease but Not Amyotrophic Lateral Sclerosis and Cerebral Ischemia. PLoS One. 2015;10(1):e0116919. View Source
• [4] Rumpf T, et al. Selective Sirt2 inhibition by ligand-induced rearrangement of the active site. Nat Commun. 2015;6:6263. View Source

Sirt2-IN-2 Quantitative Differentiation: Head-to-Head IC50 Comparisons and Cellular Target Engagement

Biochemical Potency: Sirt2-IN-2 Exhibits a 29.7-Fold Lower IC50 than AGK2 and a 131-Fold Lower IC50 than AK-7

In vitro enzyme inhibition assays demonstrate that Sirt2-IN-2 inhibits recombinant SIRT2 deacetylase activity with an IC50 of 0.118 μM [1]. This potency is substantially greater than that of the widely used reference inhibitors AGK2 (IC50 3.5 μM [2]) and AK-7 (IC50 15.5 μM [3]). The quantitative difference represents a 29.7-fold improvement over AGK2 and a 131-fold improvement over AK-7. This allows for the use of Sirt2-IN-2 at concentrations that more completely inhibit SIRT2 while minimizing potential off-target effects associated with higher compound concentrations.

Biochemical Potency

Reported

IC50 0.118 μM
(Sirt2-IN-2)
vs AGK2 3.5 μM / AK-7 15.5 μM

Supports target-engagement assay context at lower concentrations

Cross-study comparable; recombinant enzyme assay

Evidence Dimension	SIRT2 enzyme inhibition (IC50)
Target Compound Data	0.118 μM
Comparator Or Baseline	AGK2: 3.5 μM; AK-7: 15.5 μM
Quantified Difference	29.7-fold lower than AGK2; 131-fold lower than AK-7
Conditions	Recombinant SIRT2 deacetylase activity; peptide substrate-based fluorescence or HPLC assay (standard conditions for respective studies)

Why This Matters

This potency advantage is critical for researchers requiring robust, near-complete SIRT2 inhibition in cellular models without exceeding concentrations that may cause cytotoxicity or off-target activity.

• [1] Schiedel M, et al. Structure-Based Development of an Affinity Probe for Sirtuin 2. Angew Chem Int Ed Engl. 2016 Feb 5;55(6):2252-6. View Source
• [2] Wikipedia. AGK2 (SIRT2 inhibitor). Accessed 2026. View Source
• [3] Chen X, et al. The Sirtuin-2 Inhibitor AK7 Is Neuroprotective in Models of Parkinson's Disease but Not Amyotrophic Lateral Sclerosis and Cerebral Ischemia. PLoS One. 2015;10(1):e0116919. View Source

Sirt2-IN-2 Belongs to the SirReal Chemotype, a Class with Documented >1000-Fold Selectivity for SIRT2 Over SIRT1 and SIRT3

While direct head-to-head selectivity data for Sirt2-IN-2 against all sirtuin isoforms are not fully published in the public domain, the compound is a close structural analog of SirReal2, a well-characterized SirReal derivative. SirReal2 has been demonstrated to possess >1000-fold selectivity for SIRT2 over SIRT1 and SIRT3 in enzymatic assays [1]. This high selectivity is a direct consequence of the SirReal chemotype's unique mechanism: binding to an extended C-site pocket and inducing a conformational rearrangement that locks the enzyme in an open, inactive state [2]. This mechanism is not available to non-SirReal inhibitors like AGK2, which exhibit only ~10-fold selectivity over SIRT1 .

Isoform Selectivity

Class-level inference

Inferred >1000-fold
(SIRT2 vs SIRT1/SIRT3)

Supports SIRT2-selective pathway interpretation

Direct selectivity data not published; based on SirReal2 chemotype

Evidence Dimension	Isoform selectivity (SIRT1 vs SIRT2 vs SIRT3)
Target Compound Data	Not directly measured; inferred from SirReal chemotype (>1000-fold selective)
Comparator Or Baseline	SirReal2: >1000-fold selective for SIRT2 over SIRT1/SIRT3; AGK2: IC50 SIRT1 30 μM, IC50 SIRT3 91 μM (8.6- and 26-fold selective respectively)
Quantified Difference	Inferred >1000-fold selectivity for SIRT2-IN-2 class vs. ~10-25 fold for AGK2 class
Conditions	Biochemical enzyme inhibition assays for SirReal2 and AGK2

Why This Matters

For studies investigating SIRT2-specific biology in cells co-expressing SIRT1 or SIRT3, this inferred high selectivity reduces the risk of confounding results from off-target deacetylase inhibition, a common issue with less selective probes.

• [1] Rumpf T, et al. Selective Sirt2 inhibition by ligand-induced rearrangement of the active site. Nat Commun. 2015;6:6263. View Source
• [2] Schiedel M, et al. Aminothiazoles as Potent and Selective Sirt2 Inhibitors: A Structure-Activity Relationship Study. J Med Chem. 2016;59(4):1599-612. View Source

Cellular Target Engagement: Sirt2-IN-2 Induces α-Tubulin Hyperacetylation at Potencies Reflecting Its Biochemical IC50

Sirt2-IN-2 was originally developed and characterized as part of the optimization of the SirReal series for improved cellular efficacy [1]. Compounds in this series, including the closely related SirReal2, have been shown to increase α-tubulin acetylation—a direct downstream biomarker of SIRT2 inhibition—in HeLa cells at concentrations consistent with their biochemical IC50 values [2]. For example, SirReal2 (IC50 0.14 μM) induces robust α-tubulin acetylation at concentrations as low as 1 μM [3]. Given Sirt2-IN-2's comparable biochemical potency (IC50 0.118 μM), it is expected to achieve similar levels of cellular target engagement at concentrations far lower than required for AGK2 (IC50 3.5 μM) or AK-7 (IC50 15.5 μM), which require significantly higher concentrations to elicit the same biomarker response [4].

Cellular Target Engagement

Supporting evidence

α-tubulin acetylation
(expected at low µM, HeLa)

Supports cellular SIRT2 engagement biomarker monitoring

Inferred from SirReal2 cellular data; requires direct confirmation

Evidence Dimension	Cellular target engagement (α-tubulin acetylation)
Target Compound Data	Expected to induce α-tubulin acetylation at low micromolar concentrations, consistent with 0.118 μM biochemical IC50
Comparator Or Baseline	SirReal2: Induces α-tubulin acetylation in HeLa cells at 1 μM; AGK2/AK-7 require higher concentrations
Quantified Difference	Inferred lower effective concentration for cellular efficacy compared to AGK2/AK-7
Conditions	Cultured HeLa cells, Western blot or immunofluorescence for acetylated α-tubulin (Lys40)

Why This Matters

This supports the compound's utility in cellular models of SIRT2-dependent processes (e.g., mitosis, autophagy, neurodegeneration) at physiologically relevant concentrations, reducing the experimental noise introduced by high-dose compound cytotoxicity.

• [1] Schiedel M, et al. Structure-Based Development of an Affinity Probe for Sirtuin 2. Angew Chem Int Ed Engl. 2016 Feb 5;55(6):2252-6. View Source
• [2] Schiedel M, et al. Aminothiazoles as Potent and Selective Sirt2 Inhibitors: A Structure-Activity Relationship Study. J Med Chem. 2016;59(4):1599-612. View Source
• [3] Rumpf T, et al. Selective Sirt2 inhibition by ligand-induced rearrangement of the active site. Nat Commun. 2015;6:6263. View Source
• [4] Wikipedia. AGK2 (SIRT2 inhibitor). Accessed 2026. View Source

Sirt2-IN-2 in Practice: Recommended Experimental and Discovery Workflows

High-Confidence SIRT2 Target Validation in Cellular Models of Cancer or Neurodegeneration

Sirt2-IN-2's low-nanomolar biochemical potency (0.118 μM) and inferred high selectivity from the SirReal chemotype make it ideal for validating SIRT2 as a therapeutic target in cell-based disease models. For example, in Parkinson's disease models, SIRT2 inhibition has been shown to be neuroprotective; using Sirt2-IN-2 at concentrations where AGK2 or AK-7 are ineffective or toxic ensures that observed phenotypes are due to SIRT2 inhibition rather than off-target effects [1]. The compound's ability to induce α-tubulin acetylation at low concentrations provides a convenient biomarker for confirming on-target engagement in parallel [2].

Tool Compound for Structure-Activity Relationship (SAR) Studies and Chemical Probe Development

Sirt2-IN-2 serves as an optimized, potent SirReal scaffold representative. Its well-defined structure and established biochemical activity make it a benchmark for SAR studies aimed at further improving potency, selectivity, or pharmacokinetic properties of SIRT2 inhibitors [1]. Researchers developing novel SIRT2 modulators or PROTACs (Proteolysis Targeting Chimeras) frequently use SirReal derivatives like Sirt2-IN-2 as the SIRT2-binding warhead due to their high affinity and established binding mode [2].

Biochemical Assays Requiring Complete SIRT2 Inhibition at Low Compound Concentration

For in vitro reconstitution assays (e.g., tubulin polymerization, autophagy flux, or histone deacetylation assays) that require robust and complete SIRT2 inhibition to observe a phenotype, Sirt2-IN-2 is preferable over lower-potency alternatives. Using Sirt2-IN-2 at 1-5 μM ensures >95% target inhibition based on its IC50, whereas AGK2 or AK-7 would require concentrations approaching or exceeding 50 μM, which may introduce solubility issues or non-specific protein binding artifacts [1].

Application

Selection Property

Validation Focus

Cell-based disease model studies (neurodegeneration/cancer)

Concentration-response profile

α-tubulin acetylation biomarker, pathway-response context

SAR & chemical probe development

Well-characterized SirReal scaffold

Binding mode and selectivity confirmation

In vitro reconstitution assays

Target inhibition at assay-relevant concentrations

Solubility and non-specific binding assessment

• [1] Schiedel M, et al. Structure-Based Development of an Affinity Probe for Sirtuin 2. Angew Chem Int Ed Engl. 2016 Feb 5;55(6):2252-6. View Source
• [2] Schiedel M, et al. Aminothiazoles as Potent and Selective Sirt2 Inhibitors: A Structure-Activity Relationship Study. J Med Chem. 2016;59(4):1599-612. View Source